![molecular formula C18H16N2O5 B5847856 N-(3,5-dimethoxyphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide](/img/structure/B5847856.png)
N-(3,5-dimethoxyphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dimethoxyphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, commonly known as DIDA, is a synthetic compound that has been used in scientific research for various purposes. DIDA is a potent inhibitor of human carbonic anhydrase II (CA II) and has been studied for its potential application in the treatment of diseases such as glaucoma, epilepsy, and cancer.
Mechanism of Action
DIDA is a potent inhibitor of human carbonic anhydrase II (CA II). Carbonic anhydrase is an enzyme that plays a crucial role in the regulation of pH in the body. Inhibition of CA II by DIDA leads to a decrease in the production of aqueous humor in the eye, which results in a reduction in intraocular pressure. In addition, inhibition of CA II has been shown to have anti-epileptic and anti-cancer effects.
Biochemical and Physiological Effects:
DIDA has been shown to have several biochemical and physiological effects. Inhibition of CA II by DIDA leads to a decrease in the production of aqueous humor in the eye, which results in a reduction in intraocular pressure. In addition, inhibition of CA II has been shown to have anti-epileptic and anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using DIDA in lab experiments is its potency as an inhibitor of CA II. This makes it a useful tool for studying the role of CA II in various physiological processes. However, one limitation of using DIDA is its potential toxicity, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on DIDA. One area of focus is the development of more potent and selective inhibitors of CA II. In addition, research is needed to determine the efficacy of DIDA in the treatment of glaucoma, epilepsy, and cancer in humans. Finally, further studies are needed to determine the long-term effects of DIDA on the body.
Synthesis Methods
The synthesis of DIDA involves the reaction of 3,5-dimethoxyaniline with phthalic anhydride to form 3,5-dimethoxyphthalimide. This intermediate is then reacted with ethyl chloroacetate to form the final product, DIDA.
Scientific Research Applications
DIDA has been extensively studied for its potential application in the treatment of glaucoma. Glaucoma is a disease that causes damage to the optic nerve and can result in vision loss. DIDA has been shown to reduce intraocular pressure, which is a major risk factor for glaucoma. In addition, DIDA has been studied for its potential application in the treatment of epilepsy and cancer.
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5/c1-24-12-7-11(8-13(9-12)25-2)19-16(21)10-20-17(22)14-5-3-4-6-15(14)18(20)23/h3-9H,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRZZDYUQBXYHIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.